Cas no 871691-09-7 ((5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane)

(5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane structure
871691-09-7 structure
Product Name:(5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane
CAS No:871691-09-7
MF:C7H3BrF4S
MW:275.06133389473
CID:6938417
PubChem ID:168438507
Update Time:2025-05-06

(5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane Chemical and Physical Properties

Names and Identifiers

    • 871691-09-7
    • (5-Bromo-2-fluorophenyl)(trifluoromethyl)sulfane
    • Inchi: 1S/C7H3BrF4S/c8-4-1-2-5(9)6(3-4)13-7(10,11)12/h1-3H
    • InChI Key: JILGSBWJHZGQKD-UHFFFAOYSA-N
    • SMILES: BrC1=CC=C(C(=C1)SC(F)(F)F)F

Computed Properties

  • Exact Mass: 273.90750Da
  • Monoisotopic Mass: 273.90750Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 25.3Ų
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